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Compound of Interest

Compound Name: Fomesafen-d3

Cat. No.: B12370010 Get Quote

Fomesafen-d3: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fomesafen-d3, a deuterated analog of

the herbicide Fomesafen. This document outlines its chemical properties and provides context

for its use in research settings.

Chemical Identity and Properties
Fomesafen-d3 is the deuterium-labeled version of Fomesafen.[1] Fomesafen itself is a

member of the diphenyl ether class of herbicides.[2] The key physical and chemical data for

Fomesafen-d3 and its parent compound, Fomesafen, are summarized in the table below. The

deuteration of Fomesafen makes it a valuable tool in analytical and research applications, such

as its use as an internal standard for quantitative analysis by Nuclear Magnetic Resonance

(NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass

Spectrometry (LC-MS).[1]
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Property Value

Fomesafen-d3

Molecular Formula C15H7D3ClF3N2O6S[1][3]

Molecular Weight 441.78 g/mol

Fomesafen (Unlabeled)

CAS Number 72178-02-0

Molecular Formula C15H10ClF3N2O6S

Molecular Weight 438.76 g/mol

Melting Point 220-221 °C

pKa 2.9

Mechanism of Action
Fomesafen acts as a selective herbicide by inhibiting the enzyme protoporphyrinogen oxidase

(PPO). This enzyme is crucial for the synthesis of chlorophyll in plants. The inhibition of PPO

leads to an accumulation of protoporphyrinogen IX, which in the presence of light, generates

reactive oxygen species (ROS). These ROS cause lipid peroxidation of cell membranes,

leading to rapid cell death and necrosis of the plant tissue.
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Caption: Mechanism of Fomesafen via PPO inhibition.

Experimental Applications
Due to its isotopic labeling, Fomesafen-d3 is an ideal internal standard for various analytical

chemistry applications.

Experimental Workflow: Sample Analysis using Fomesafen-d3 as an Internal Standard

The following workflow outlines a general procedure for the quantification of Fomesafen in a

sample matrix using Fomesafen-d3 as an internal standard.
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General Workflow for Fomesafen Quantification

Sample Preparation

Instrumental Analysis
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1. Collect Sample
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7. Report Results
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Caption: Workflow for Fomesafen analysis with Fomesafen-d3.
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Protocol: Solid Phase Extraction (SPE) for Sample Cleanup

A generic SPE protocol for the extraction of Fomesafen from a water sample is provided below.

Note: This is a general guideline and may require optimization for specific sample matrices.

Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of

deionized water.

Loading: Load the water sample (e.g., 100 mL), previously spiked with Fomesafen-d3, onto

the cartridge at a flow rate of approximately 5 mL/min.

Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

Elution: Elute the analytes (Fomesafen and Fomesafen-d3) with 5 mL of methanol.

Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen and

reconstitute in a suitable solvent for LC-MS/MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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